Cas no 2679859-82-4 (rac-(3R,4R)-3-hydroxy-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: rac-(3R,4R)-3-hydroxy-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2679859-82-4
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 6450588
• PubChem ID: 165915533
• Update Time: 2025-08-02

rac-(3R,4R)-3-hydroxy-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277095
• 2679859-82-4
• rac-(3R,4R)-3-hydroxy-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

• Inchi： 1S/C8H10F3NO4/c9-8(10,11)7(16)12-2-1-4(6(14)15)5(13)3-12/h4-5,13H,1-3H2,(H,14,15)/t4-,5+/m0/s1
• InChI Key： VQUKBBMCLUGUIT-CRCLSJGQSA-N
• SMILES： FC(C(N1CC[C@H](C(=O)O)[C@@H](C1)O)=O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.8Ų

Additional information on rac-(3R,4R)-3-hydroxy-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

Racemic (3R,4R)-3-Hydroxy-1-(2,2,2-Trifluoroacetyl)Piperidine-4-Carboxylic Acid: A Comprehensive Overview

Racemic (3R,4R)-3-Hydroxy-1-(2,2,2-Trifluoroacetyl)Piperidine-4-Carboxylic Acid, identified by the CAS number 2679859-82-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug discovery and development. The molecule consists of a piperidine ring with hydroxyl and trifluoroacetyl substituents, making it a versatile structure for exploring biological activities.

The stereochemistry of this compound is defined by the (3R,4R) configuration, which plays a crucial role in determining its physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in drug design, as it can significantly influence the compound's bioavailability, efficacy, and safety profiles. The presence of the trifluoroacetyl group introduces a degree of fluorine substitution, which is known to enhance lipophilicity and potentially improve pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a lead molecule for developing therapeutic agents targeting various disease states. For instance, research has shown that analogs of this compound exhibit activity against certain enzymes involved in neurodegenerative diseases. The hydroxyl group at position 3 and the carboxylic acid at position 4 are key functional groups that may participate in hydrogen bonding interactions with biological targets.

In terms of synthesis, this compound can be prepared through a variety of routes, including multi-step organic synthesis involving ring-forming reactions and stereoselective manipulations. Recent advancements in asymmetric catalysis have enabled more efficient methods for constructing the (3R,4R) configuration with high enantiomeric excess. These methods are critical for scaling up production if the compound progresses to preclinical or clinical stages.

From a pharmacological perspective, this compound has shown promise in preliminary assays assessing its ability to modulate ion channels and receptors. Its trifluoroacetyl group may also confer resistance to metabolic degradation, a property that is highly desirable for orally administered drugs. However, further studies are required to fully understand its pharmacokinetic profile and potential toxicity.

Looking ahead, ongoing research is focused on optimizing the structure of this compound to enhance its potency and selectivity while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic candidate.